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Compound of Interest

Compound Name: 3-Ethyl-3-methylheptane

Cat. No.: B105677

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the chemical and physical
properties of 3-Ethyl-3-methylheptane, registered under CAS number 17302-01-1. As a
branched-chain alkane, its primary relevance in research and industry lies in its use as a
reference compound in analytical chemistry, a component in fuel studies, and as a starting
material or intermediate in organic synthesis. This document consolidates key data, outlines
synthetic approaches, and provides standardized analytical workflows.

Chemical and Physical Properties

The fundamental physicochemical properties of 3-Ethyl-3-methylheptane are summarized
below. These values are critical for its application in experimental and industrial settings.

Table 1: General and Physical Properties
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Property Value Unit Source
Molecular Formula CioH22 - [1112]1[3]
Molecular Weight 142.29 g/mol [1][2][4]
Melting Point -53.99 °C [5][6]
Boiling Point 163.81 °C [51[6]
Density 0.75 g/cm3 [5][6]
Refractive Index 1.4200-1.4210 - [5][6]
N Chloroform, Ethyl
Solubility ) - [5][6]
Acetate (Slightly)
LogP (Octanol/Water
N o 5.548 (est) - [6]
Partition Coefficient)
Table 2: Thermodynamic Properties
Property Value Unit Source
Enthalpy of
.py _ 47.70 kJ/mol
Vaporization (AvapH®)
Enthalpy of Fusion
14.24 kJ/mol
(AfusH®)
Standard Gibbs Free
Energy of Formation 36.16 kJ/mol
(AfG®)
Enthalpy of Formation
at Standard -258.48 kJ/mol
Conditions (AfH°gas)
Critical Temperature _
Not Available K -
(Te)
Critical Pressure (Pc) 2145.33 kPa
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Synthesis Protocols

The synthesis of 3-Ethyl-3-methylheptane is typically achieved through alkylation reactions.
Below is a generalized experimental protocol based on common synthetic routes.

Synthesis via Grignhard Reaction

This protocol outlines the synthesis of 3-Ethyl-3-methylheptane from a suitable ketone and
Grignard reagent, followed by reduction.

Materials:

e Heptan-3-one

o Ethylmagnesium bromide (Grignard reagent)

e Anhydrous diethyl ether

e Hydrochloric acid (1 M)

e Sodium sulfate (anhydrous)

» Reducing agent (e.g., a mixture of red phosphorus and hydriodic acid)
o Standard laboratory glassware and purification apparatus

Procedure:

o Reaction Setup: A three-necked round-bottom flask is equipped with a dropping funnel, a
condenser, and a nitrogen inlet. The system is flame-dried and maintained under an inert
nitrogen atmosphere.

o Grignard Reaction: Heptan-3-one is dissolved in anhydrous diethyl ether and placed in the
flask. Ethylmagnesium bromide solution is added dropwise from the dropping funnel with
continuous stirring. The reaction is typically exothermic and may require cooling in an ice
bath to maintain a controlled temperature.
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e Quenching: After the addition is complete, the reaction mixture is stirred at room temperature
for several hours to ensure completion. The reaction is then quenched by the slow addition
of 1 M hydrochloric acid.

o Extraction and Drying: The organic layer is separated, and the aqueous layer is extracted
with diethyl ether. The combined organic extracts are washed with brine, dried over
anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield the
tertiary alcohol intermediate.

¢ Reduction: The resulting alcohol is then reduced to the alkane. A common method involves
heating the alcohol with a mixture of red phosphorus and hydriodic acid.

 Purification: The final product, 3-Ethyl-3-methylheptane, is purified by fractional distillation.

Synthesis via Grignard Reaction

Quenching Extraction & Drying Reduction of Tertiary Alcohol Purification
(1M HCl) (Diethyl Ether, NazSOx) (Red P/ HI) #{ (Fractional Disillation) >

Start: Heptan-3-one
+ Ethylmagnesium bromide

Final Product:

tion
(Anhydrous Diethyl Ether) 3-Ethyl-3-methylheptane
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Synthesis Workflow for 3-Ethyl-3-methylheptane

Analytical Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) is the standard method for the identification
and purity assessment of 3-Ethyl-3-methylheptane.

GC-MS Analysis

Instrumentation:
e Gas chromatograph coupled with a mass spectrometer (e.g., Quadrupole or Time-of-Flight)

o Capillary column suitable for hydrocarbon analysis (e.g., DB-5ms)
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e Helium as the carrier gas

Procedure:

o Sample Preparation: A dilute solution of 3-Ethyl-3-methylheptane is prepared in a volatile
organic solvent such as hexane or pentane.

« Injection: A small volume (typically 1 uL) of the prepared sample is injected into the GC inlet,
which is heated to ensure rapid vaporization.

o Separation: The vaporized sample is carried by the helium gas through the capillary column.
The temperature of the column is programmed to increase over time, which separates the
components of the sample based on their boiling points and interactions with the column's
stationary phase.

 lonization and Mass Analysis: As the separated components elute from the column, they
enter the mass spectrometer. Here, they are ionized (typically by electron impact), and the
resulting charged fragments are separated based on their mass-to-charge ratio.

o Data Analysis: The retention time from the gas chromatogram and the mass spectrum of the
eluting compound are compared to a reference standard or a spectral library (e.g., NIST) to
confirm the identity and purity of 3-Ethyl-3-methylheptane.
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GC-MS Analytical Workflow
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Analytical Workflow for 3-Ethyl-3-methylheptane

Biological Activity and Applications

As a simple alkane, 3-Ethyl-3-methylheptane does not exhibit specific biological activity and is
not used in drug development as a pharmacologically active agent.[2] Its primary roles in a
research context include:
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» Reference Standard: Used as a standard in gas chromatography for the analysis of
hydrocarbon mixtures.

» Solvent: Its nonpolar nature makes it a potential solvent in specific organic reactions.[2]

o Fuel Research: As an isomer of decane, it is relevant to studies on fuel composition and
combustion.[7]

e Environmental Science: It is classified as a volatile organic compound (VOC) and may be
studied in the context of atmospheric chemistry.[7]

Safety Information

3-Ethyl-3-methylheptane is a flammable liquid and vapor. It may be fatal if swallowed and
enters airways. Standard laboratory safety precautions, including the use of personal protective
equipment and working in a well-ventilated area, should be followed.

Disclaimer: This document is intended for informational purposes for a scientific audience. All
experimental work should be conducted in a controlled laboratory setting with appropriate
safety measures in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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